![molecular formula C25H32N2O6S B2551689 N-(3-((furan-2-ylmethyl)amino)-2-hydroxypropyl)-N-mesitylmethanesulfonamide benzoate CAS No. 1323621-80-2](/img/structure/B2551689.png)
N-(3-((furan-2-ylmethyl)amino)-2-hydroxypropyl)-N-mesitylmethanesulfonamide benzoate
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Description
Compounds with furan rings and sulfonamide groups are common in medicinal chemistry due to their diverse biological activities . They are often used in the synthesis of pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of a furan ring with an amine to form the furan-2-ylmethylamine moiety . This can then be reacted with other compounds to introduce additional functional groups .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve the furan ring or the sulfonamide group . The furan ring can undergo reactions such as oxidation or halogenation, while the sulfonamide group can participate in various substitution reactions .Scientific Research Applications
Synthesis and Characterization
The chemical synthesis and characterization of compounds related to N-(3-((furan-2-ylmethyl)amino)-2-hydroxypropyl)-N-mesitylmethanesulfonamide benzoate have been explored in various studies. For instance, the design, synthesis, and spectral characterization of darunavir analogues involve complex synthetic steps achieving high yields and purity, illustrating the compound's potential for further pharmaceutical applications (Bommena et al., 2015). Moreover, synthetic approaches have led to the development of anticancer agents, highlighting the significance of furan derivatives in medicinal chemistry (Redda et al., 2011).
Corrosion Inhibition
Research into amino acid compounds, including those structurally related to this compound, has demonstrated their effectiveness as eco-friendly corrosion inhibitors. These studies show how such compounds effectively protect materials, underscoring the compound's industrial application potential (Yadav et al., 2015).
Anticancer Properties
Synthetic efforts have also focused on creating substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamide compounds, which have been evaluated for their cytotoxic effects on various cancer cell lines. These findings highlight the therapeutic potential of furan derivatives in cancer treatment, underscoring the broad applicability of this compound-related compounds (Redda et al., 2011).
Properties
IUPAC Name |
benzoic acid;N-[3-(furan-2-ylmethylamino)-2-hydroxypropyl]-N-(2,4,6-trimethylphenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4S.C7H6O2/c1-13-8-14(2)18(15(3)9-13)20(25(4,22)23)12-16(21)10-19-11-17-6-5-7-24-17;8-7(9)6-4-2-1-3-5-6/h5-9,16,19,21H,10-12H2,1-4H3;1-5H,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUFBEHDTTCOCAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)N(CC(CNCC2=CC=CO2)O)S(=O)(=O)C)C.C1=CC=C(C=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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